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Compound of Interest

Compound Name: ALD-PEG4-OPFP

Cat. No.: B1526763

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of ALD-PEG4-OPFP, a
heterobifunctional linker crucial in the field of bioconjugation and for the development of
Antibody-Drug Conjugates (ADCSs). This linker features an aldehyde group and a
pentafluorophenyl (OPFP) ester, enabling the sequential or simultaneous conjugation of
different molecules.

Introduction to ALD-PEG4-OPFP

ALD-PEG4-OPFP is a versatile crosslinker featuring a four-unit polyethylene glycol (PEG)
spacer that enhances solubility in agueous environments.[1][2] The molecule's two terminal
functional groups, an aldehyde and an OPFP ester, allow for specific and efficient conjugation
chemistries.

o Aldehyde Group: Reacts with primary amines to form an imine bond, which can be stabilized
through reduction. It also reacts with hydrazides to form a more stable hydrazone bond, and
with aminooxy groups to yield a highly stable oxime linkage.[3][4][5]

o OPFP Ester: This highly reactive group readily couples with primary and secondary amines
to create a stable amide bond. A key advantage of OPFP esters is their increased resistance
to hydrolysis compared to more common N-hydroxysuccinimide (NHS) esters, leading to
higher reaction efficiencies in aqueous buffers.
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Key Chemical Properties

A summary of the key properties of ALD-PEG4-OPFP is provided in the table below.

Property Value Reference
Chemical Formula C25H26F5N08

Molecular Weight 563.5 g/mol

Purity >98%

Solubility Soluble in DMSO, DCM, DMF

Storage Conditions -20°C

Experimental Protocols
Protocol 1: Two-Step Conjugation - Amine Reaction
Followed by Aldehyde Reaction

This protocol is ideal for conjugating two different amine-containing molecules in a controlled,

stepwise manner.

Workflow Diagram:
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Step 1: Amine Conjugation (OPFP Ester Reaction)
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Step 2: Aldehyde Conjugation
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(with hydrazide/aminooxy group) (Molecule 2-PEG4-Molecule 1)

Molecule 1 (Amine)
+ Molecule 2 (Hydrazide)
+ ALD-PEG4-OPFP

nitial Reaction
Reaction at pH 7.2-8.5
(OPFP Ester Reaction)
Intermediate Formation
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H Adjustment

(Adjust pH to 5.0-7.0)

econd Reaction

Final Conjugate Formation
(Aldehyde Reaction)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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